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Compound of Interest

Compound Name: Perillartine

Cat. No.: B093751

An Essential Guide for the Safe Handling and Disposal of Perillartine in a Laboratory Setting.

This document provides immediate and essential safety and logistical information for
researchers, scientists, and drug development professionals working with Perillartine. The
following procedural guidance is designed to ensure the safe handling and disposal of this
compound, aligning with best practices for laboratory safety and chemical management. By
providing this information, we aim to be your preferred source for laboratory safety and
chemical handling, building trust through value-added information beyond the product itself.

Pre-Disposal Safety and Handling

Before beginning any disposal procedures, it is critical to handle Perillartine with appropriate
care. Perillartine is classified as a toxic substance and can cause skin, eye, and respiratory
irritation.[1][2] Handling should only be performed by personnel trained in handling potent
pharmaceutical ingredients.[1]

Personal Protective Equipment (PPE): Ensure the following PPE is worn at all times when
handling Perillartine:

e Gloves: Chemical-resistant gloves.
o Eye Protection: Safety goggles or a face shield.[2][3][4]

o Body Protection: A lab coat or other protective clothing.[2][3][4]
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» Respiratory Protection: Use in a well-ventilated area.[2][3][4] If dust or aerosols may be
generated, a respirator is recommended.

Perillartine Disposal Procedure

The primary principle for Perillartine disposal is to treat it as hazardous chemical waste.
Adherence to institutional, local, state, and federal regulations is mandatory.[3] Under no
circumstances should Perillartine or its containers be disposed of in regular trash or down the
drain.[3]

Step-by-Step Disposal Protocol:
» Waste Segregation:

o Solid Waste: Collect pure Perillartine powder, contaminated weighing paper, gloves, and
other solid materials in a designated, clearly labeled, and leak-proof hazardous waste
container.

o Liquid Waste: Solutions containing Perillartine should be collected in a separate,
compatible, and clearly labeled hazardous waste container.

o Sharps Waste: Any sharps, such as needles or Pasteur pipettes, contaminated with
Perillartine must be placed in a designated, puncture-resistant sharps container labeled
for hazardous chemical waste.

o Container Management:
o Ensure all waste containers are kept tightly sealed when not in use.[3]

o Store waste containers in a designated and secure satellite accumulation area, such as a
chemical fume hood, to prevent accidental spills or exposure.

e Waste Pickup and Disposal:

o Once a waste container is full, or when the associated experiments are complete, arrange
for a hazardous waste pickup with your institution's Environmental Health and Safety
(EHS) department or equivalent.
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o Ensure all labeling is accurate and complete before the scheduled pickup. The final
disposal must be conducted at an approved waste disposal plant.[2][3]

Emergency Procedures for Spills and Exposure

In the event of an accidental release or exposure, follow these procedures immediately:

o Spill: For a small spill, carefully sweep or vacuum the solid material, or absorb liquid with an
inert material, and place it into a suitable, labeled container for hazardous waste disposal.[3]
Ensure adequate ventilation and wear appropriate PPE. For larger spills, evacuate the area
and contact your institution's EHS department.

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes. Remove contaminated clothing.[2][3]

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open.[2][3]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.[2]

[3]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[2][3]

In all cases of exposure, seek immediate medical attention and provide the Safety Data Sheet
(SDS) to the medical personnel.

Quantitative Data

The following table summarizes key quantitative data for Perillartine.
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Property Value Reference(s)
Chemical Formula C10H15NO [51[6]

Molar Mass 165.23 g/mol [5]1[6]

Melting Point 102°C [21[7]

Boiling Point 293.09°C (estimate) [7]

Oral LD50 (Rat) 2500 mg/kg [8]

Water Solubility Insoluble [2][4]

Storage Temperature 2-8°C [3]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Perillartine.
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Caption: Workflow for the safe disposal of Perillartine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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